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Compound of Interest

Compound Name: 3-Methyl-2-pentanone

Cat. No.: B1360105 Get Quote

An In-depth Technical Guide to the Molecular Weight of 3-Methyl-2-pentanone

This guide provides a detailed analysis of the molecular weight of 3-Methyl-2-pentanone,

intended for researchers, scientists, and professionals in drug development. The document

outlines the methodology for its calculation, presents the relevant data in a structured format,

and includes a visualization of its molecular composition.

Molecular Formula
The chemical formula for 3-Methyl-2-pentanone is C₆H₁₂O.[1][2][3][4] This formula indicates

that a single molecule of 3-Methyl-2-pentanone is composed of six carbon atoms, twelve

hydrogen atoms, and one oxygen atom.

Experimental Protocols: Calculation of Molecular
Weight
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The protocol for calculating the molecular weight of 3-Methyl-2-pentanone
is as follows:

Identify the Molecular Formula: The first step is to establish the precise molecular formula of

the compound, which is C₆H₁₂O.

Determine Atomic Weights: The standard atomic weight of each element is obtained from the

periodic table. For this calculation, the following atomic weights are used:
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Carbon (C): 12.011 u

Hydrogen (H): 1.008 u

Oxygen (O): 15.999 u

Calculate Total Mass for Each Element: The number of atoms of each element is multiplied

by its atomic weight to find the total mass contribution of that element to the molecule.

Sum the Masses: The total masses of each element are summed to yield the final molecular

weight of the compound.

Data Presentation: Molecular Weight Calculation
The quantitative data used to determine the molecular weight of 3-Methyl-2-pentanone is

summarized in the table below.

Element Symbol
Quantity of
Atoms

Atomic Weight
(u)

Subtotal (u)

Carbon C 6 12.011 72.066

Hydrogen H 12 1.008 12.096

Oxygen O 1 15.999 15.999

Total 19 100.161

Visualization: Molecular Composition
The following diagram illustrates the relationship between the molecular formula of 3-Methyl-2-
pentanone and its constituent atoms, which collectively determine its molecular weight.
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3-Methyl-2-pentanone

Molecular Formula: C₆H₁₂O

Molecular Weight: 100.161 u

Carbon (C)

6 atoms

Atomic Weight: 12.011 u

contains

Hydrogen (H)

12 atoms

Atomic Weight: 1.008 u

contains

Oxygen (O)

1 atom

Atomic Weight: 15.999 u

contains

Click to download full resolution via product page

Caption: Molecular composition of 3-Methyl-2-pentanone.

Based on the calculations derived from its molecular formula and the atomic weights of its

constituent elements, the molecular weight of 3-Methyl-2-pentanone is 100.16 g/mol .[1][2][4]

[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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